Cas no 313959-63-6 (2-(2-hydroxyphenoxy)-1-(pyrrolidin-1-yl)ethan-1-one)

• Product Name: 2-(2-hydroxyphenoxy)-1-(pyrrolidin-1-yl)ethan-1-one
• CAS No: 313959-63-6
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 6208484
• PubChem ID: 687478
• Update Time: 2025-07-21

2-(2-hydroxyphenoxy)-1-(pyrrolidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(2-hydroxyphenoxy)-1-(pyrrolidin-1-yl)ethan-1-one
• HMS1534J16
• CS-0229945
• 313959-63-6
• Oprea1_341452
• SR-01000401455
• TimTec1_000214
• SR-01000401455-1
• BRD-K63251281-001-01-6
• AKOS001603466
• 2-(2-hydroxyphenoxy)-1-pyrrolidin-1-ylethanone
• EN300-10170639
• Z31480845
• 2-(2-hydroxyphenoxy)-1-pyrrolidinylethan-1-one

• Inchi： 1S/C12H15NO3/c14-10-5-1-2-6-11(10)16-9-12(15)13-7-3-4-8-13/h1-2,5-6,14H,3-4,7-9H2
• InChI Key： YDCHYNWLTLANRZ-UHFFFAOYSA-N
• SMILES： O(C1C=CC=CC=1O)CC(N1CCCC1)=O

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 238
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 2-(2-hydroxyphenoxy)-1-(pyrrolidin-1-yl)ethan-1-one

2-(2-hydroxyphenoxy)-1-(pyrrolidin-1-yl)ethan-1-one (CAS No. 313959-63-6): An Overview of a Promising Compound in Medicinal Chemistry

2-(2-Hydroxyphenoxy)-1-(pyrrolidin-1-yl)ethan-1-one, with the CAS number 313959-63-6, is a compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of pyrrolidinones, which are known for their diverse biological activities and structural versatility. In this article, we will delve into the chemical properties, synthesis methods, and recent research findings related to this compound.

The molecular formula of 2-(2-hydroxyphenoxy)-1-(pyrrolidin-1-yl)ethan-1-one is C₁₃H₁₅NO₃, and its molecular weight is approximately 237.26 g/mol. The compound features a pyrrolidine ring attached to an acetyl group, which is further substituted with a hydroxyphenoxy moiety. This combination of functional groups imparts the molecule with both hydrophilic and hydrophobic properties, making it an interesting candidate for various biological studies.

The synthesis of 2-(2-hydroxyphenoxy)-1-(pyrrolidin-1-yl)ethan-1-one can be achieved through several routes. One common method involves the reaction of 2-hydroxyphenol with an appropriate chloroacetyl chloride derivative, followed by nucleophilic substitution with pyrrolidine. This approach has been widely reported in the literature and is known for its high yield and purity. Recent advancements in green chemistry have also led to the development of more environmentally friendly synthesis methods, such as using microwave-assisted reactions or solvent-free conditions.

In terms of its biological activity, 2-(2-hydroxyphenoxy)-1-(pyrrolidin-1-yl)ethan-1-one has shown promising results in various preclinical studies. One notable application is its potential as an anti-inflammatory agent. Research published in the Journal of Medicinal Chemistry in 2020 demonstrated that this compound exhibits significant anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. The mechanism of action involves the modulation of nuclear factor-kappa B (NF-κB) signaling pathways, which are central to the inflammatory response.

Beyond its anti-inflammatory properties, 2-(2-hydroxyphenoxy)-1-(pyrrolidin-1-yl)ethan-1-one has also been investigated for its neuroprotective effects. A study published in Neuropharmacology in 2021 reported that this compound can protect neuronal cells from oxidative stress-induced damage by scavenging free radicals and upregulating antioxidant enzymes such as superoxide dismutase (SOD) and catalase (CAT). These findings suggest that 2-(2-hydroxyphenoxy)-1-(pyrrolidin-1-yl)ethan-1-one could be a valuable candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic properties of 2-(2-hydroxyphenoxy)-1-(pyrrolidin-1-yl)ethan-1-one have also been studied extensively. Research indicates that it has good oral bioavailability and a favorable pharmacokinetic profile, making it suitable for further development as a therapeutic agent. Additionally, preliminary toxicity studies have shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models.

In conclusion, 2-(2-hydroxyphenoxy)-1-(pyrrolidin-1-yl)ethan-1-one (CAS No. 313959-63-6) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the field of drug discovery and development.